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Introduction

Lipid peroxidation is a critical process implicated in a wide array of physiological and

pathological conditions, including inflammation, neurodegenerative diseases, and a specific

form of iron-dependent cell death known as ferroptosis. The 15-lipoxygenase (15-LOX) family

of enzymes, particularly 15-LOX-2, are key players in the initiation and propagation of lipid

peroxidation.[1][2] These non-heme iron-containing enzymes catalyze the dioxygenation of

polyunsaturated fatty acids (PUFAs) within cellular membranes, leading to the formation of lipid

hydroperoxides.[3][4] The accumulation of these reactive species can disrupt membrane

integrity and trigger downstream signaling cascades culminating in cellular demise.

This document provides detailed application notes and protocols for the use of a representative

selective 15-lipoxygenase-2 inhibitor, herein referred to as "15-LOX-IN-2," for studying lipid

peroxidation. It is important to note that "15-LOX-IN-2" is a representative name, and

researchers should refer to the specific characteristics of the chosen inhibitor (e.g., ML351,

PD146176, or newly developed compounds like FerroLOXINs) for precise experimental design.

Mechanism of Action

15-LOX-2, often in complex with phosphatidylethanolamine-binding protein 1 (PEBP1),

catalyzes the peroxidation of PUFAs esterified in phospholipids, a key step in the execution of

ferroptosis.[1] Selective inhibitors of 15-LOX-2 are designed to bind to the active site of the
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enzyme, preventing the catalytic reaction and thereby reducing the formation of lipid

hydroperoxides. These inhibitors are invaluable tools for elucidating the role of 15-LOX-2 in

various biological processes and for validating it as a therapeutic target.

Data Presentation: Properties of Representative 15-LOX Inhibitors

The selection of an appropriate inhibitor is crucial for specific and reliable experimental

outcomes. The table below summarizes the properties of several well-characterized 15-LOX

inhibitors.
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Inhibitor Target(s) IC50 / Ki Selectivity
Key
Applications

PD146176 15-LOX

IC50 = 0.54 µM

(rabbit

reticulocyte 15-

LO); Ki = 197 nM

Selective for 15-

LOX over 5-LOX,

12-LOX, COX-1,

and COX-2

Studying the role

of 15-LOX in

atherosclerosis

and

neurodegenerati

ve diseases.

ML351 15-LOX-1 IC50 = 200 nM

>250-fold

selective over 5-

LOX, 12-LOX,

15-LOX-2, COX-

1, and COX-2

Investigating 15-

LOX-1 in stroke,

neurodegenerati

on, and diabetes.

FerroLOXIN-1 &

2

15-LOX-

2/PEBP1

complex

Effective at

nanomolar

concentrations

against RSL3-

induced

ferroptosis

Specific for the

15-LOX-

2/PEBP1

complex; no

significant

activity against

15-LOX-2 alone

at ≥20 µM

Specifically

studying the role

of the 15-LOX-

2/PEBP1

complex in

ferroptosis.

MLS000545091 15-LOX-2

Ki = 0.9 µM

(mixed-type

inhibitor)

>20-fold

selectivity over 5-

LOX, 12-LOX,

15-LOX-1, COX-

1, and COX-2

Probing the

specific role of

15-LOX-2 in

tumor

progression.

MLS000536924 15-LOX-2

Ki = 2.5 µM

(competitive

inhibitor)

>20-fold

selectivity over 5-

LOX, 12-LOX,

15-LOX-1, COX-

1, and COX-2

Investigating the

function of 15-

LOX-2 in cancer

biology.

Signaling Pathways and Experimental Workflow
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The following diagrams illustrate the 15-LOX-2 signaling pathway in lipid peroxidation and a

typical experimental workflow for studying the effects of a 15-LOX-2 inhibitor.
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Downstream Assays

Seed Cells in Culture Plates

Pre-treat with 15-LOX-IN-2
or Vehicle Control
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Lipid Peroxidation Assay
(e.g., C11-BODIPY Staining)

Western Blot Analysis
(e.g., for 15-LOX-2, GPX4)

Data Analysis and Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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